Cas no 62012-14-0 (2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-)
62012-14-0 structure
Product Name:2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-
CAS No:62012-14-0
MF:C9H15NO3
MW:185.220302820206
CID:460700
PubChem ID:71390643
Update Time:2025-04-19
2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-
- 3-(2-oxopyrrolidin-1-yl)propyl acetate
- 62012-14-0
- DTXSID40812543
-
- Inchi: 1S/C9H15NO3/c1-8(11)13-7-3-6-10-5-2-4-9(10)12/h2-7H2,1H3
- InChI Key: YVTYKRYVHZTBPJ-UHFFFAOYSA-N
- SMILES: O=C1CCCN1CCCOC(C)=O
Computed Properties
- Exact Mass: 185.10525
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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